Cas no 146726-73-0 (2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI))

• Product Name: 2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI)
• CAS No: 146726-73-0
• MF: C₁₅H₂₁Cl₂NO₅
• MW: 366.236943006516
• CID: 159347
• PubChem ID: 54684698
• Update Time: 2025-04-19

2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy- (9CI)
• 3-(5,6-dichloro-2,4-dimethylhexanoyl)-4-hydroxy-5,6-dimethoxy-1H-pyridin-2-one
• 3-[(2S,4S,5R)-5,6-DICHLORO-2,4-DIMETHYL-1-OXOHEXYL]-4-HYDROXY-5,6-DIMETHOXY-2(1H)-PYRIDINONE; AT5; 3-((2S,4S,5R)-5,6-dichloro-2,4-dimethylhexanoyl)-4-hydroxy-5,6-dimethoxypyridin-2(1H)-one
• WF 16775 A1
• 2(1H)-Pyridinone, 3-(5,6-dichloro-2,4-dimethyl-1-oxohexyl)-4-hydroxy-5,6-dimethoxy-
• 5,6-Dichloro-1-(2,4-dihydroxy-5,6-dimethoxypyridin-3-yl)-2,4-dimethylhexan-1-one
• WF-16775 A1
• 119509-24-9
• SCHEMBL22714151
• DTXSID80932895
• 146726-73-0
• SCHEMBL21523115
• SCHEMBL13888182
• 3-(5,6-dichloro-2,4-dimethylhexanoyl)-2-hydroxy-5,6-dimethoxy-1H-pyridin-4-one
• CHEBI:219694

• Inchi： 1S/C15H21Cl2NO5/c1-7(9(17)6-16)5-8(2)11(19)10-12(20)13(22-3)15(23-4)18-14(10)21/h7-9H,5-6H2,1-4H3,(H2,18,20,21)
• InChI Key： OVULNOOPECCZRG-UHFFFAOYSA-N
• SMILES： ClC(CCl)C(C)CC(C)C(C1C(NC(=C(C=1O)OC)OC)=O)=O

Computed Properties

• Exact Mass: 365.07983
• Monoisotopic Mass: 365.079678
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• XLogP3: 2.8

Experimental Properties

• Density: 1.31
• Boiling Point: 532.6°Cat760mmHg
• Flash Point: 275.9°C
• Refractive Index: 1.534
• PSA: 84.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones